![molecular formula C8H9NO3 B1628794 2,5-Dimethyl-3-nitrophenol CAS No. 65151-57-7](/img/structure/B1628794.png)
2,5-Dimethyl-3-nitrophenol
Overview
Description
2,5-Dimethyl-3-nitrophenol (DMNP) is a chemical compound that is widely used in scientific research for its various applications. It is a yellow crystalline solid that is highly soluble in water and organic solvents. DMNP is a nitrophenol derivative that has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
2,5-Dimethyl-3-nitrophenol is a nitrophenol derivative that undergoes various chemical reactions in the presence of enzymes and other biological molecules. It is oxidized by enzymes such as tyrosinase, peroxidase, and laccase to form quinone intermediates. The quinone intermediates are highly reactive and can undergo further reactions to form various organic compounds. This compound is also used as a model compound for studying the oxidation of phenols by various oxidizing agents.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant activity and to protect against oxidative stress. This compound has also been shown to have anti-inflammatory activity and to inhibit the growth of cancer cells. This compound has been reported to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
2,5-Dimethyl-3-nitrophenol has several advantages for lab experiments. It is a stable compound that is easy to synthesize and purify. This compound is highly soluble in water and organic solvents, which makes it easy to use in various assays. This compound is also a model compound for studying the mechanism of action of various enzymes and proteins. However, this compound has some limitations for lab experiments. It is toxic to some organisms, and care should be taken when handling it. This compound is also sensitive to light, and it should be stored in a dark place.
Future Directions
There are several future directions for the use of 2,5-Dimethyl-3-nitrophenol in scientific research. This compound can be used as a model compound for studying the mechanism of action of various enzymes and proteins. It can also be used in the synthesis of various organic compounds such as dyes, pharmaceuticals, and agrochemicals. This compound can be used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound can also be used in the development of new materials for various applications such as sensors, catalysts, and electronic devices.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its various applications in scientific research. It is a yellow crystalline solid that is highly soluble in water and organic solvents. This compound is a nitrophenol derivative that has been widely used as a model compound for studying the mechanism of action of various enzymes and proteins. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the use of this compound in scientific research, and it has the potential to contribute to the development of new drugs and materials for various applications.
Scientific Research Applications
2,5-Dimethyl-3-nitrophenol has been widely used in scientific research as a model compound for studying the mechanism of action of various enzymes and proteins. It is used as a substrate for the assay of enzymes such as tyrosinase, peroxidase, and laccase. This compound is also used as a model compound for studying the oxidation of phenols by various oxidizing agents. This compound is used in the synthesis of various organic compounds such as dyes, pharmaceuticals, and agrochemicals.
properties
IUPAC Name |
2,5-dimethyl-3-nitrophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-5-3-7(9(11)12)6(2)8(10)4-5/h3-4,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHBUAAXHXWSZAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20597088 | |
Record name | 2,5-Dimethyl-3-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20597088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65151-57-7 | |
Record name | 2,5-Dimethyl-3-nitrophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65151-57-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Dimethyl-3-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20597088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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